Cas no 1479245-41-4 (1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine)

• Product Name: 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine
• CAS No: 1479245-41-4
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 5576989
• Update Time: 2025-06-26

1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(cyclopropylmethyl)-1-piperazinyl]-3-pyrrolidinyl-
• 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine

• Inchi： 1S/C13H23N3O/c17-13(12-3-4-14-9-12)16-7-5-15(6-8-16)10-11-1-2-11/h11-12,14H,1-10H2
• InChI Key： JVXDUJGYTOSWHO-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2CC2)CC1)(C1CCNC1)=O

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine

Introduction to Compound with CAS No. 1479245-41-4 and Product Name: 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine

The compound identified by the CAS number 1479245-41-4 and the product name 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a cyclopropylmethyl group and a pyrrolidine-3-carbonyl moiety, which are key features that contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of chemical biology has highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine-based compounds are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The introduction of a pyrrolidine-3-carbonyl group into the piperazine core enhances the compound's potential to interact with biological targets, thereby expanding its pharmacological utility.

The cyclopropylmethyl substituent in this compound adds an additional layer of complexity, influencing both its physical properties and its interaction with biological systems. Cyclopropyl groups are known to enhance metabolic stability and binding affinity, which are critical factors in drug development. The combination of these structural elements makes 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine a promising candidate for further investigation in the quest for new pharmaceuticals.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in addressing various therapeutic challenges. Studies have indicated that derivatives of piperazine can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine may contribute to its ability to modulate these pathways effectively.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the pyrrolidine-3-carbonyl group necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to achieve the desired molecular structure.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine have been extensively studied using state-of-the-art computational tools. These studies provide insights into how the compound interacts with biological targets at the molecular level, which is crucial for understanding its pharmacological effects. The computational analysis has helped researchers identify key binding sites and optimize the compound's design for improved efficacy.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it may exhibit significant activity against certain disease targets, although further research is needed to fully elucidate its mechanism of action. The combination of structural features such as the cyclopropylmethyl group and the pyrrolidine-3-carbonyl moiety appears to contribute to its unique pharmacological profile.

The development of novel drug candidates like 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. This collaborative approach ensures that compounds are not only synthesized efficiently but also validated for their biological activity and safety profiles. The integration of cutting-edge technologies in drug discovery has accelerated the process of identifying promising candidates for further development.

In conclusion, 1-(cyclopropylmethyl)-4-(pyrrolidine-3-carbonyl)piperazine, identified by CAS number 1479245-41-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most pressing challenges in medicine today.